Cas no 2825008-17-9 (3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride)
3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-37478142
- 2825008-17-9
- 3-(5-fluoro-2-nitrophenoxy)propan-1-amine hydrochloride
- 3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride
-
- Inchi: 1S/C9H11FN2O3.ClH/c10-7-2-3-8(12(13)14)9(6-7)15-5-1-4-11;/h2-3,6H,1,4-5,11H2;1H
- InChI Key: ZQNNBBOPCTYLSX-UHFFFAOYSA-N
- SMILES: Cl.FC1C=CC(=C(C=1)OCCCN)[N+](=O)[O-]
Computed Properties
- Exact Mass: 250.0520481g/mol
- Monoisotopic Mass: 250.0520481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.1Ų
3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37478142-0.05g |
3-(5-fluoro-2-nitrophenoxy)propan-1-amine hydrochloride |
2825008-17-9 | 95.0% | 0.05g |
$222.0 | 2025-03-16 | |
| Enamine | EN300-37478142-0.1g |
3-(5-fluoro-2-nitrophenoxy)propan-1-amine hydrochloride |
2825008-17-9 | 95.0% | 0.1g |
$331.0 | 2025-03-16 | |
| Enamine | EN300-37478142-0.25g |
3-(5-fluoro-2-nitrophenoxy)propan-1-amine hydrochloride |
2825008-17-9 | 95.0% | 0.25g |
$474.0 | 2025-03-16 | |
| Enamine | EN300-37478142-0.5g |
3-(5-fluoro-2-nitrophenoxy)propan-1-amine hydrochloride |
2825008-17-9 | 95.0% | 0.5g |
$746.0 | 2025-03-16 | |
| Enamine | EN300-37478142-1.0g |
3-(5-fluoro-2-nitrophenoxy)propan-1-amine hydrochloride |
2825008-17-9 | 95.0% | 1.0g |
$956.0 | 2025-03-16 | |
| Enamine | EN300-37478142-2.5g |
3-(5-fluoro-2-nitrophenoxy)propan-1-amine hydrochloride |
2825008-17-9 | 95.0% | 2.5g |
$1874.0 | 2025-03-16 | |
| Enamine | EN300-37478142-5.0g |
3-(5-fluoro-2-nitrophenoxy)propan-1-amine hydrochloride |
2825008-17-9 | 95.0% | 5.0g |
$2774.0 | 2025-03-16 | |
| Enamine | EN300-37478142-10.0g |
3-(5-fluoro-2-nitrophenoxy)propan-1-amine hydrochloride |
2825008-17-9 | 95.0% | 10.0g |
$4114.0 | 2025-03-16 | |
| Aaron | AR028QQC-50mg |
3-(5-fluoro-2-nitrophenoxy)propan-1-aminehydrochloride |
2825008-17-9 | 95% | 50mg |
$331.00 | 2025-02-16 | |
| Aaron | AR028QQC-100mg |
3-(5-fluoro-2-nitrophenoxy)propan-1-aminehydrochloride |
2825008-17-9 | 95% | 100mg |
$481.00 | 2025-02-16 |
3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride
Introduction to 3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride (CAS No. 2825008-17-9)
3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2825008-17-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a fluoro-substituted aromatic ring and an amine functional group, which are well-documented for their potential biological activities. The presence of both a fluoro group and a nitro group in the aromatic ring, along with the amine and hydrochloride salt modifications, contributes to its unique chemical properties and makes it a subject of interest for medicinal chemists.
The structural features of 3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride make it a promising candidate for further investigation in various therapeutic areas. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, is particularly relevant in drug design. Additionally, the nitro group can serve as a pharmacophore that influences electronic properties and reactivity, which may be exploited for therapeutic effects. The amine moiety provides a site for further chemical modifications, allowing for the development of derivatives with enhanced pharmacological profiles.
In recent years, there has been growing interest in compounds containing fluoro-substituted aromatic rings due to their demonstrated efficacy in drug development. For instance, fluoroaromatics have been widely used in the synthesis of antiviral, anticancer, and anti-inflammatory agents. The nitro group in 3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride adds another layer of complexity, as nitroaromatic compounds are known to exhibit diverse biological activities. These include antimicrobial properties, as well as potential roles in treating neurological disorders and cancer.
One of the most compelling aspects of 3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride is its potential application in the treatment of neurological disorders. Studies have shown that fluoroaromatic compounds can cross the blood-brain barrier more effectively than their non-fluorinated counterparts, making them attractive candidates for central nervous system (CNS) drug development. The amine group also suggests potential interactions with neurotransmitter systems, which could be leveraged to develop novel therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases.
Furthermore, the structural motif of 3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride finds relevance in the context of anticancer research. The combination of a fluoro group and an amine moiety has been explored in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted the importance of fluorinated amines in enhancing drug potency and selectivity against cancer cell lines. The nitro group may also contribute to the compound's bioactivity by influencing its redox properties or by serving as a scaffold for further derivatization.
The synthesis of 3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nitration of a fluorinated aromatic precursor, followed by nucleophilic substitution with propanamidine or a similar reagent to introduce the amine group. The final step involves conversion to the hydrochloride salt to improve solubility and stability. Advanced synthetic techniques such as flow chemistry have been employed to enhance scalability and efficiency in producing this compound.
In terms of pharmacokinetic properties, 3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride exhibits characteristics that are favorable for drug development. The hydrochloride salt form enhances water solubility, which is crucial for formulation into oral or injectable dosage forms. Additionally, preliminary studies suggest that this compound may have favorable metabolic stability, reducing the need for frequent dosing. These attributes make it an attractive candidate for further preclinical evaluation.
Preclinical studies on 3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride have provided valuable insights into its potential therapeutic applications. In vitro assays have demonstrated activity against various cancer cell lines, with particular promise in targeting triple-negative breast cancer and glioblastoma. Mechanistic studies indicate that the compound may exert its effects through inhibition of specific signaling pathways involved in tumor growth and survival. Similarly, preclinical models have shown potential benefits in treating neurological disorders, suggesting that further investigation is warranted.
The future direction of research on 3-(5-Fluoro - 2 - nitrophenoxy)propan - 1 - amine hydrochloride (CAS No. 2825008 - 17 - 9) lies in exploring its derivatives and optimizing its pharmacological profile. By modifying substituents on the aromatic ring or introducing additional functional groups at the amine position, researchers can fine-tune bioactivity and reduce potential side effects. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into clinical applications.
In conclusion,3-(5-Fluoro - 2 - nitrophenoxy)propan - 1 - amine hydrochloride represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features offer opportunities for developing novel treatments across multiple disease areas including oncology and neurology. As research continues to uncover new applications for this compound,3-(5-Fluoro - 2 - nitrophenoxy)propan - 1 - amine hydrochloride is poised to play an important role in shaping future therapeutic strategies.
2825008-17-9 (3-(5-Fluoro-2-nitrophenoxy)propan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)